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Compound of Interest

Compound Name: Choline iodide

CAS No.: 17773-10-3

Cat. No.: B121885

Get Quote

For laboratory professionals engaged in pioneering research and development, ensuring a safe

handling process for all chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the handling of Choline Iodide, with a focus on

personal protective equipment (PPE), operational plans, and disposal protocols. Adherence to

these guidelines is critical for mitigating risks and ensuring a secure laboratory environment.

Choline iodide is classified as a substance that can cause skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335).[1][2] It is harmful if swallowed

(H302).[2] Therefore, stringent safety measures are required during its handling and disposal.

Personal Protective Equipment (PPE)
The cornerstone of safe chemical handling is the consistent and correct use of Personal

Protective Equipment. The following table summarizes the required PPE for handling Choline
iodide, based on Safety Data Sheet (SDS) recommendations.
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Body Part
Personal Protective

Equipment

Specifications and

Standards

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1][3]

Skin

Chemical-resistant gloves

(e.g., rubber or PVC) and

impervious clothing.[1][4]

Gloves must be inspected prior

to use and satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[1]

Respiratory

A suitable respirator, such as a

High Efficiency Dust Respirator

(P2, P3), should be used when

handling bulk quantities or in

case of insufficient ventilation.

For non-routine emergencies,

a full-face mask with a self-

contained breathing apparatus

is recommended.[4]

Use PPE approved under

appropriate government

standards.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial to prevent accidental exposure and

maintain the integrity of the compound.

Handling Protocol:

Ventilation: Always handle Choline iodide in a well-ventilated area.[1][2] The use of a local

exhaust ventilation system is recommended to prevent the dispersion of dust.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

Do not breathe in dust, fumes, or aerosols.[1][2]

Hygiene: Wash hands thoroughly after handling the substance.[1][2] Do not eat, drink, or

smoke in the handling area.[2]
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Tools: Use non-sparking tools to prevent ignition.[1]

Storage Protocol:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from foodstuff containers and incompatible materials such as strong oxidizing

agents.[1][3]

The recommended storage temperature for the powder form is -20°C for long-term stability

(3 years) or 4°C for shorter periods (2 years).[2]

Emergency Procedures
In the event of an emergency, a swift and informed response is critical.
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Emergency Situation First Aid Measures
Firefighting

Measures

Accidental Release

Measures

Contact/Exposure

Eye Contact:

Immediately rinse with

plenty of water for at

least 15 minutes,

including under the

eyelids.[3] Remove

contact lenses if

present and easy to

do so.[1][2] Seek

medical attention.[2]

Skin Contact: Wash

off immediately with

plenty of soap and

water.[2] Remove all

contaminated clothing

and wash it before

reuse.[2] If skin

irritation occurs, get

medical advice.

Inhalation: Move the

victim to fresh air.[1][2]

If breathing is difficult,

provide oxygen.[1]

Seek medical

attention if you feel

unwell.[1][2] Ingestion:

Rinse mouth with

water.[1][2] Do NOT

induce vomiting.[2]

Call a physician or

Poison Control Center

immediately.[1]

Suitable Extinguishing

Media: Use dry

chemical, carbon

dioxide, alcohol-

resistant foam, or

water spray.[1][2]

Protective Equipment:

Firefighters should

wear self-contained

breathing apparatus

and full protective

gear.[1][2][3]

Personal Precautions:

Evacuate personnel to

a safe area.[1][2]

Ensure adequate

ventilation.[1][2] Wear

appropriate personal

protective equipment.

[1][2] Avoid dust

formation.[1][2]

Containment and

Cleanup: Prevent

further leakage or

spillage if safe to do

so.[1][2] Do not let the

product enter drains.

[1][2] Sweep up the

spilled material and

place it in a suitable,

closed container for

disposal.[1][3] Use

spark-proof tools.[1]

Disposal Plan
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Proper disposal of Choline iodide and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Disposal Protocol:

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to local, regional, and national regulations.[3]

Licensed Disposal: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[1]

Container Disposal: Empty containers should have their contents completely removed before

disposal. Dispose of contaminated packaging in accordance with local and national

regulations.

Visual Workflow Guides
To further clarify the operational procedures, the following diagrams illustrate the recommended

workflows for handling Choline iodide.
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Standard Operating Procedure for Handling Choline Iodide

Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Ensure proper ventilation

Don Personal Protective Equipment (PPE)

Weigh/handle Choline Iodide in a designated area

Use non-sparking tools Avoid dust generation

Securely close container

Store in a cool, dry, well-ventilated area

Decontaminate work area

Remove and properly store/dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the standard handling of Choline Iodide.
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Choline Iodide Spill Response Protocol

Initial Response

Don PPE

Spill Cleanup

Disposal & Decontamination

Evacuate immediate area

Alert nearby personnel and lab supervisor

Ensure proper ventilation (if safe to do so)

Wear appropriate PPE:
- Respirator

- Goggles/Face shield
- Gloves

- Protective clothing

Prevent further spillage

Use spark-proof tools

Gently sweep up solid material

Avoid creating dust

Place waste in a labeled, sealed container

Dispose of waste according to regulations

Decontaminate the spill area

Remove and dispose of contaminated PPE

Wash hands and affected skin areas

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a Choline Iodide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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